Cas no 61772-03-0 (Benzene, [[2-methylene-1-(phenylmethyl)cyclopentyl]sulfonyl]-)
![Benzene, [[2-methylene-1-(phenylmethyl)cyclopentyl]sulfonyl]- structure](https://www.kuujia.com/scimg/cas/61772-03-0x500.png)
61772-03-0 structure
Product name:Benzene, [[2-methylene-1-(phenylmethyl)cyclopentyl]sulfonyl]-
Benzene, [[2-methylene-1-(phenylmethyl)cyclopentyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, [[2-methylene-1-(phenylmethyl)cyclopentyl]sulfonyl]-
- [1-(benzenesulfonyl)-2-methylidenecyclopentyl]methylbenzene
- {[1-(Benzenesulfonyl)-2-methylidenecyclopentyl]methyl}benzene
- DTXSID60814221
- 61772-03-0
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- Inchi: InChI=1S/C19H20O2S/c1-16-9-8-14-19(16,15-17-10-4-2-5-11-17)22(20,21)18-12-6-3-7-13-18/h2-7,10-13H,1,8-9,14-15H2
- InChI Key: CCCFEZVABILCMH-UHFFFAOYSA-N
- SMILES: C=C1CCCC1(CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3
Computed Properties
- Exact Mass: 312.1185
- Monoisotopic Mass: 312.11840105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.5Ų
- XLogP3: 4
Experimental Properties
- PSA: 34.14
Benzene, [[2-methylene-1-(phenylmethyl)cyclopentyl]sulfonyl]- Related Literature
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Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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